Cas no 53645-79-7 (1H-Pyrazolo[3,4-d]pyrimidine, 1-phenyl-)

1H-Pyrazolo[3,4-d]pyrimidine, 1-phenyl- structure
53645-79-7 structure
Product Name:1H-Pyrazolo[3,4-d]pyrimidine, 1-phenyl-
CAS No:53645-79-7
MF:C11H8N4
MW:196.20802116394
CID:356779
PubChem ID:11310097
Update Time:2025-04-19

1H-Pyrazolo[3,4-d]pyrimidine, 1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazolo[3,4-d]pyrimidine, 1-phenyl-
    • 1-phenylpyrazolo[3,4-d]pyrimidine
    • DTXSID40461914
    • SCHEMBL3761998
    • 53645-79-7
    • BDBM50030763
    • CHEMBL3342188
    • 1-Phenyl-1H-pyrazolo[3,4-d]pyrimidine
    • Inchi: 1S/C11H8N4/c1-2-4-10(5-3-1)15-11-9(7-14-15)6-12-8-13-11/h1-8H
    • InChI Key: BDIXKUKUFWHLIO-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=CC=2)C2C(=CN=CN=2)C=N1

Computed Properties

  • Exact Mass: 196.07504
  • Monoisotopic Mass: 196.074896272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 43.6Ų

Experimental Properties

  • PSA: 43.6
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